2,6-Decahydronaphthalenediol

Description

Decahydronaphthalene, also known as decalin, is a bicyclic organic compound used as an industrial solvent . It exists in cis and trans forms, with the trans form being more energetically stable due to fewer steric interactions . Decahydronaphthalene is a colorless liquid with an aromatic odor and is used as a solvent for resins or fuel additives . The molecular formula for decahydronaphthalene is C10H18, and it has a molecular weight of 138.254 g/mol . It is also known by other names such as decahydronaphthalene, cis-decahydronaphthalene, trans-decahydronaphthalene, cis-decalin, dekalin, naphthalene, decahydro, perhydronaphthalene, and trans-decalin .

Based on the provided search results, "2,6-Decahydronaphthalenediol" is not explicitly mentioned. However, a similar compound, "Decahydronaphthalene-2,6-diyldimethanol," with the molecular formula C12H22O2, is referenced . Decahydronaphthalene can affect individuals through inhalation, causing irritation to the nose and throat, and through contact, which can irritate the skin and eyes; prolonged contact can result in burning, itching, and skin rash . It may also potentially damage the liver and kidneys .

• CAS No.: 102942-69-8
• Product Name: 2,6-Decahydronaphthalenediol
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene-2,6-diol
• Standard InChI: InChI=1S/C10H18O2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h7-12H,1-6H2
• Standard InChIKey: OIXGILBUABDWRY-UHFFFAOYSA-N
• SMILES: C1CC(CC2C1CC(CC2)O)O
• Canonical SMILES: C1CC(CC2C1CC(CC2)O)O
• Synonyms: 2,6-DECAHYDRONAPHTHALENEDIOL
• PubChem Compound: 524559
• Last Modified: Jul 17 2023